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Compound of Interest

Compound Name: Afp-07

Cat. No.: B1664403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Afp-07 is a synthetic analog of prostacyclin, acting as a highly potent and selective agonist for

the prostacyclin receptor (IP receptor).[1][2][3][4] Its chemical designation is 7,7-

difluoroprostacyclin.[1][2] Afp-07's high affinity and selectivity for the IP receptor make it a

valuable tool for in vitro and in vivo studies aimed at elucidating the physiological and

pathophysiological roles of the prostacyclin signaling pathway. This document provides detailed

protocols for the preparation of Afp-07 stock solutions and summarizes its key chemical and

biological properties.
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Property Value Reference

Formal Name

5Z-[(3aR,4R,5R,6aS)-3,3-

difluorohexahydro-5-hydroxy-

4-[(1E,3S,4S)-3-hydroxy-4-

methyl-1-nonen-6-ynyl]-2H-

cyclopenta[b]furan-2-ylidene]-

pentanoic acid

[1]

CAS Number 788799-13-3 [1]

Molecular Formula C₂₂H₃₀F₂O₅ [1][5]

Molecular Weight 412.5 g/mol [1]

Purity >98% [3]

Formulation
Typically supplied as a solution

in methyl acetate or as a solid.
[1][3]

Solubility of Afp-07
Solvent Solubility Reference

DMF 30 mg/mL [1][3]

DMSO 25 mg/mL [1][3]

Ethanol 30 mg/mL [1][3]

PBS (pH 7.2) 1 mg/mL [1][3]

Biological Activity of Afp-07
Parameter Value Receptor Reference

Kᵢ 0.561 nM IP Receptor [1][2][3]

Kᵢ > 100 nM EP₁₋₃ Receptors [1][3]

Kᵢ > 10 nM EP₄ Receptor [1][3]
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Experimental Protocols
Preparation of a 10 mM Afp-07 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Afp-07 using dimethyl

sulfoxide (DMSO) as the solvent.

Materials:

Afp-07 (solid form)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibrate Afp-07: Allow the vial of Afp-07 to come to room temperature before opening to

prevent condensation of moisture.

Weigh Afp-07: Accurately weigh a precise amount of Afp-07 solid (e.g., 1 mg) using an

analytical balance.

Calculate Solvent Volume: Calculate the volume of DMSO required to achieve a 10 mM

concentration.

Formula: Volume (µL) = (Mass (mg) / Molecular Weight ( g/mol )) * 100,000

Example for 1 mg of Afp-07 (MW = 412.5 g/mol ): Volume (µL) = (1 mg / 412.5 g/mol ) *

100,000 = 242.4 µL

Dissolve Afp-07: Add the calculated volume of anhydrous DMSO to the vial containing the

Afp-07 solid.
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Mix Thoroughly: Cap the vial securely and vortex until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution

if necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles and exposure to light.

Storage: Store the aliquots at -20°C or -80°C for long-term storage. When stored properly,

the solution should be stable for several months.

Mandatory Visualizations
Experimental Workflow for Afp-07 Stock Solution
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Caption: Workflow for preparing a 10 mM Afp-07 stock solution in DMSO.
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Afp-07 Signaling Pathway via the IP Receptor
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Caption: Afp-07 activates the IP receptor, leading to Gs protein-mediated stimulation of

adenylyl cyclase, increased cAMP, and activation of PKA, resulting in various cellular

responses.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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